Cas no 14802-32-5 (Ethanone,2-[bis(phenylmethyl)amino]-1-(4-methylphenyl)-)

• Product name: Ethanone,2-[bis(phenylmethyl)amino]-1-(4-methylphenyl)-
• CAS No: 14802-32-5
• MF: C₂₃H₂₃NO
• MW: 329.43482
• CID: 212358
• PubChem ID: 296703

Ethanone,2-[bis(phenylmethyl)amino]-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-[bis(phenylmethyl)amino]-1-(4-methylphenyl)-
• 2-(dibenzylamino)-1-(4-methylphenyl)ethanone
• AC1L6QI2
• Dibenzyl-(4-methyl-phenacyl)-amin
• HMS1303B05
• HTS07695
• IDI1_001067
• Maybridge2_000027
• NSC167162
• DTXSID10304748
• 14802-32-5
• NSC-167162

• Inchi： InChI=1S/C23H23NO/c1-19-12-14-22(15-13-19)23(25)18-24(16-20-8-4-2-5-9-20)17-21-10-6-3-7-11-21/h2-15H,16-18H2,1H3
• InChI Key： MTOCNFXSNMRTRH-UHFFFAOYSA-N
• SMILES： C1(CN(CC2C=CC=CC=2)CC(C2C=CC(C)=CC=2)=O)C=CC=CC=1

Computed Properties

• Exact Mass: 329.17809
• Monoisotopic Mass: 329.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.102
• Boiling Point: 467.2°Cat760mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.605
• PSA: 20.31
• LogP: 4.88010